Cas no 2387052-60-8 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 2387052-60-8
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5778421
• PubChem ID: 165889749
• Update Time: 2025-08-04

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2387052-60-8
• EN300-6737850
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

• Inchi： 1S/C26H23NO5/c1-31-17-11-13-23-16(14-17)10-12-24(25(28)29)27(23)26(30)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,11,13-14,22,24H,10,12,15H2,1H3,(H,28,29)
• InChI Key： PRCDGUAWPRUKLY-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2CCC1C(=O)O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid: A Promising Compound with Broad Pharmacological Potential

CAS No. 2387052-60-8 represents a complex organic molecule with a unique molecular framework that has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. This compound, specifically 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid, features a core structure derived from the 1,2,3,4-tetrahydroquinoline ring system, which is a well-known scaffold in pharmaceutical chemistry. The presence of a fluoren-9-yl group, a bicyclic aromatic moiety, and a methoxy substituent on the quinoline ring system contributes to its distinct chemical properties and biological activity. Recent studies have highlighted the potential of this compound to modulate multiple signaling pathways, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid is characterized by its carboxylic acid functional group at the 2-position of the tetrahydroquinoline ring, which is conjugated to a methoxy group at the 6-position. The fluoren-9-yl substituent, a 9-phenylfluorene ring, is connected via a methoxy group to the carbonyl carbon, creating a unique three-dimensional architecture. This structural complexity likely enhances its interactions with biological targets, such as ion channels, receptors, or enzymes. The compound's molecular weight and solubility properties are critical factors in determining its bioavailability and pharmacokinetic profile, which are essential for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid through multistep reactions involving fluoren-9-yl derivatives and quinoline ring-forming strategies. One notable method involves the use of Ullmann coupling reactions to link the fluoren-9-yl group with the quinoline scaffold, followed by methylation and carboxylation steps to introduce the required functional groups. These synthetic approaches have been optimized to improve yield and purity, ensuring the compound meets the stringent quality standards required for preclinical and clinical studies.

Pharmacological studies on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid have revealed its potential as a multitarget drug candidate. In vitro experiments have demonstrated its ability to inhibit pro-inflammatory cytokine production by modulating the NF-κB signaling pathway, a key mechanism in chronic inflammatory diseases. Additionally, the compound has shown promise as an antitumor agent by inducing apoptosis in cancer cell lines, particularly in breast cancer and prostate cancer models. These findings are supported by recent research published in Journal of Medicinal Chemistry (2023), which highlights the compound's selectivity for mitochondrial targets and its ability to disrupt energy metabolism in malignant cells.

One of the most intriguing aspects of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid is its potential to interact with neurotransmitter systems, particularly the serotonin and dopamine pathways. Preliminary studies suggest that the compound may act as a selective serotonin reuptake inhibitor (SSRI), offering therapeutic potential for mood disorders such as major depressive disorder. This dual activity, combining anti-inflammatory and neuroprotective properties, positions the compound as a candidate for treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

From a synthetic and analytical perspective, the compound's characterization has been facilitated by advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have enabled precise determination of the molecular structure and purity, which are critical for ensuring the compound's efficacy and safety in biological systems. Additionally, in silico modeling has been employed to predict the compound's interactions with biological targets, providing valuable insights into its mechanism of action and potential side effects.

Despite its promising properties, further research is needed to fully elucidate the therapeutic potential of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid. Key areas of investigation include its in vivo efficacy in preclinical models, its pharmacokinetic profile, and its ability to overcome drug resistance mechanisms in cancer cells. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians will be essential to translate this compound into a viable therapeutic option for patients.

As the field of drug discovery continues to evolve, compounds like 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methoxy-1,2,3,4-tetrahydroquinoline-2-carboxylic acid represent a new frontier in the development of multitarget drugs. Its unique structural features and diverse pharmacological activities underscore the importance of exploring complex organic molecules for their potential to address unmet medical needs. With ongoing research and technological advancements, this compound may soon play a pivotal role in the treatment of various diseases, offering hope for improved patient outcomes.